Cas no 1018458-44-0 (3-(quinolin-2-yl)-1H-1,2,4-triazol-5-amine)

• Product Name: 3-(quinolin-2-yl)-1H-1,2,4-triazol-5-amine
• CAS No: 1018458-44-0
• MF: C₁₁H₉N₅
• MW: 211.222660779953
• CID: 4567578
• Update Time: 2023-04-06

3-(quinolin-2-yl)-1H-1,2,4-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(quinolin-2-yl)-1H-1,2,4-triazol-5-amine

• Inchi： 1S/C11H9N5/c12-11-14-10(15-16-11)9-6-5-7-3-1-2-4-8(7)13-9/h1-6H,(H3,12,14,15,16)
• InChI Key： GURVWVXUVNIUPA-UHFFFAOYSA-N
• SMILES： N1C(N)=NC(C2C=CC3C(N=2)=CC=CC=3)=N1

Computed Properties

• Exact Mass: 211.085795g/mol
• Monoisotopic Mass: 211.085795g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 211.22g/mol
• XLogP3: 1.6
• Topological Polar Surface Area: 80.5Ų